2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride

• Molecular Formula: C5H11ClN4
• Molecular Weight: 162.62 g/mol
• IUPAC Name: 2-(4-methyl-1,2,4-triazol-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C5H10N4.ClH/c1-9-4-7-8-5(9)2-3-6;/h4H,2-3,6H2,1H3;1H
• InChI Key: ACODYRKQDAAYID-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CCN.Cl

Description

2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride is a chemical compound known for its unique structure and properties. It belongs to the class of triazole derivatives, which are widely studied for their diverse biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride typically involves the reaction of 4-methyl-4H-1,2,4-triazole with ethyl bromoacetate, followed by subsequent steps to introduce the ethanamine group. The reaction conditions often include the use of solvents like acetone and catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures and pH to ensure the desired reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different triazole derivatives, while substitution reactions can introduce various functional groups into the compound .

Scientific Research Applications

2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

4-Methyl-4H-1,2,4-triazole-3-thiol: A similar triazole derivative with different functional groups.

3,5-Di(4H-1,2,4-triazol-4-yl)benzoic acid: Another triazole derivative with distinct structural features

Uniqueness

2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride is unique due to its specific structure, which imparts distinct chemical and biological properties.